Cas no 2228310-53-8 (tert-butyl N-methyl-N-(1-nitropropan-2-yl)carbamate)

• Product Name: tert-butyl N-methyl-N-(1-nitropropan-2-yl)carbamate
• CAS No: 2228310-53-8
• MF: C₉H₁₈N₂O₄
• MW: 218.250222682953
• CID: 6126305
• PubChem ID: 165969742
• Update Time: 2025-05-19

tert-butyl N-methyl-N-(1-nitropropan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-methyl-N-(1-nitropropan-2-yl)carbamate
• 2228310-53-8
• EN300-1902702

• Inchi： 1S/C9H18N2O4/c1-7(6-11(13)14)10(5)8(12)15-9(2,3)4/h7H,6H2,1-5H3
• InChI Key： JKJPBBLWFXVBSR-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C)C[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 218.12665706g/mol
• Monoisotopic Mass: 218.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 75.4Ų

Additional information on tert-butyl N-methyl-N-(1-nitropropan-2-yl)carbamate

Comprehensive Overview of tert-butyl N-methyl-N-(1-nitropropan-2-yl)carbamate (CAS No. 2228310-53-8)

tert-butyl N-methyl-N-(1-nitropropan-2-yl)carbamate (CAS No. 2228310-53-8) is a specialized organic compound widely utilized in pharmaceutical intermediates and fine chemical synthesis. Its unique molecular structure, featuring a tert-butyl group, a nitropropan moiety, and a carbamate linkage, makes it a valuable building block in modern synthetic chemistry. Researchers and industry professionals frequently search for this compound under keywords like "tert-butyl carbamate derivatives", "nitropropan-2-yl synthesis", and "N-methyl carbamate applications", reflecting its relevance in drug discovery and material science.

The compound's versatility stems from its carbamate functional group, which is pivotal in designing protease inhibitors and enzyme modulators. Recent trends in green chemistry have spurred interest in optimizing its synthesis to reduce environmental impact, aligning with searches for "sustainable carbamate synthesis" and "eco-friendly nitro compounds". Additionally, its role in peptide mimetics has gained attention due to the growing demand for bioactive molecules in therapeutics.

Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing tert-butyl N-methyl-N-(1-nitropropan-2-yl)carbamate, ensuring purity and consistency for industrial applications. Discussions on platforms like ResearchGate often highlight its stability under acidic conditions, a property exploited in controlled-release formulations. This aligns with frequent queries about "carbamate stability in drug delivery" and "nitro group reactivity".

In the context of AI-driven drug discovery, this compound has emerged as a candidate for virtual screening libraries, addressing searches like "machine learning in carbamate optimization". Its tert-butyl group enhances lipophilicity, a feature explored in blood-brain barrier penetration studies—a hot topic in neurological drug development.

Regulatory compliance and safety data for CAS No. 2228310-53-8 are meticulously documented, with Material Safety Data Sheets (MSDS) emphasizing proper handling protocols. The compound's non-hazardous profile under standard conditions makes it suitable for GMP-certified production, resonating with queries about "scalable carbamate manufacturing".

Future research directions may explore its potential in bioconjugation and prodrug strategies, leveraging the nitropropan moiety for targeted therapies. As the pharmaceutical industry shifts toward personalized medicine, tert-butyl N-methyl-N-(1-nitropropan-2-yl)carbamate could play a pivotal role in designing next-generation therapeutics.